2-(2,4-Difluorophenyl)-4-nitrobenzoic acid, 95%

• IUPAC Name: 2-(2,4-difluorophenyl)-4-nitrobenzoic acid
• InChI: InChI=1S/C13H7F2NO4/c14-7-1-3-9(12(15)5-7)11-6-8(16(19)20)2-4-10(11)13(17)18/h1-6H,(H,17,18)
• InChI Key: FGEZIMBYXWUWJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C2=C(C=C(C=C2)F)F)C(=O)O
• Molecular Formula: C13H7F2NO4
• DSSTOX Substance ID: DTXSID10689603
• Molecular Weight: 279.19 g/mol
• CAS RN: 1261903-76-7

Description

2-(2,4-Difluorophenyl)-4-nitrobenzoic acid, 95% (2,4-DFPNB) is a chemical compound with a wide range of applications. It is a white to off-white powder that is insoluble in water and soluble in organic solvents. It is an important intermediate in the synthesis of drugs, pesticides, and other organic compounds. It is also used in the manufacture of dyes, perfumes, and other industrial products. 2,4-DFPNB has been studied extensively in the past few decades and has been found to have a wide range of biological and pharmacological activities.

Mechanism of Action

2-(2,4-Difluorophenyl)-4-nitrobenzoic acid, 95% is believed to act by inhibiting the activity of certain enzymes involved in the metabolism of drugs and other compounds. It is thought to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. In addition, it is believed to inhibit the activity of other enzymes such as cyclooxygenase, lipoxygenase, and phospholipase A2.
Biochemical and Physiological Effects
2-(2,4-Difluorophenyl)-4-nitrobenzoic acid, 95% has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. In addition, it has been found to inhibit the activity of other enzymes such as cyclooxygenase, lipoxygenase, and phospholipase A2. It has also been found to have anti-inflammatory, antifungal, and antiviral activities.

Advantages and Limitations for Lab Experiments

2-(2,4-Difluorophenyl)-4-nitrobenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to obtain, and has a wide range of biological and pharmacological activities. It is also relatively stable and can be stored for long periods of time.
However, there are some limitations to the use of 2-(2,4-Difluorophenyl)-4-nitrobenzoic acid, 95% in laboratory experiments. It is insoluble in water and can be difficult to dissolve in organic solvents. In addition, it can be toxic if not handled properly.

Future Directions

There are several potential future directions for the use of 2-(2,4-Difluorophenyl)-4-nitrobenzoic acid, 95%. It could be used in the development of new drugs and other compounds with therapeutic applications. In addition, it could be used in the synthesis of new materials with improved properties. It could also be used in the development of new diagnostic tools and techniques. Finally, it could be used in the development of new analytical methods for the detection and quantification of drugs and other compounds.

Synthesis Methods

2-(2,4-Difluorophenyl)-4-nitrobenzoic acid, 95% is synthesized by the reaction of 2,4-difluorobenzoyl chloride and 4-nitrobenzoyl chloride in the presence of a base. The reaction is carried out in a polar solvent such as dichloromethane at room temperature. The reaction is usually complete within a few hours and yields a white to off-white powder.

Scientific Research Applications

2-(2,4-Difluorophenyl)-4-nitrobenzoic acid, 95% has been studied extensively in the past few decades and has been found to have a wide range of biological and pharmacological activities. It has been used in the synthesis of drugs, pesticides, and other organic compounds. It has also been used in the manufacture of dyes, perfumes, and other industrial products.
In addition, 2-(2,4-Difluorophenyl)-4-nitrobenzoic acid, 95% has been studied for its potential applications in the treatment of various diseases. It has been found to have anti-inflammatory, antifungal, and antiviral activities. It has also been studied for its potential use in the treatment of cancer, diabetes, and other diseases.